Cas no 2227819-26-1 ((2S)-5-methyl-6-phenylhex-5-en-2-amine)

• Product Name: (2S)-5-methyl-6-phenylhex-5-en-2-amine
• CAS No: 2227819-26-1
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6118897
• PubChem ID: 165651605
• Update Time: 2025-07-13

(2S)-5-methyl-6-phenylhex-5-en-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-5-methyl-6-phenylhex-5-en-2-amine
• EN300-1880244
• 2227819-26-1

• Inchi： 1S/C13H19N/c1-11(8-9-12(2)14)10-13-6-4-3-5-7-13/h3-7,10,12H,8-9,14H2,1-2H3/b11-10+/t12-/m0/s1
• InChI Key： AHEFJDIUNNGZGZ-IIANPFDCSA-N
• SMILES： N[C@@H](C)CC/C(/C)=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-5-methyl-6-phenylhex-5-en-2-amine

Professional Introduction to (2S)-5-methyl-6-phenylhex-5-en-2-amine (CAS No. 2227819-26-1)

The compound (2S)-5-methyl-6-phenylhex-5-en-2-amine, identified by its CAS number 2227819-26-1, represents a significant advancement in the field of pharmaceutical chemistry. This chiral amine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a stereogenic center at the (2S) configuration, combined with the conjugated system formed by the hexene and phenyl groups, makes this molecule a promising candidate for further exploration in drug discovery and development.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the need for more selective and effective pharmaceutical agents. The stereochemistry of (2S)-5-methyl-6-phenylhex-5-en-2-amine plays a crucial role in determining its biological activity. The (2S) configuration imparts specific interactions with biological targets, which can lead to enhanced efficacy and reduced side effects compared to its racemic counterpart. This aspect has been extensively studied in the context of developing novel therapeutics that leverage stereochemical specificity.

The structural motif of (2S)-5-methyl-6-phenylhex-5-en-2-amine also offers intriguing opportunities for further functionalization. The conjugated system, comprising the hexene and phenyl rings, can be exploited for designing molecules with enhanced photophysical properties or improved metabolic stability. These characteristics are particularly valuable in the development of drugs that require prolonged circulation or targeted delivery systems. Recent studies have demonstrated that such conjugated amine derivatives can exhibit unique binding affinities to biological receptors, making them attractive for therapeutic applications.

One of the most compelling aspects of (2S)-5-methyl-6-phenylhex-5-en-2-amine is its potential in modulating neurological pathways. The compound's structural features suggest that it may interact with neurotransmitter receptors, offering a novel approach to treating neurological disorders. Current research is focused on exploring its effects on serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary in vitro studies have shown promising results, indicating that this compound may possess significant therapeutic potential.

Additionally, the compound's pharmacokinetic profile is of great interest. The presence of a methyl group and a phenyl ring contributes to its lipophilicity, which is a critical factor in drug absorption and distribution. Optimizing these properties can lead to improved bioavailability and target specificity. Computational modeling and experimental techniques are being employed to fine-tune the pharmacokinetic parameters of (2S)-5-methyl-6-phenylhex-5-en-2-amine, ensuring that it meets the stringent requirements for clinical development.

In conclusion, (2S)-5-methyl-6-phenylhex-5-en-2-amine (CAS No. 2227819-26-1) represents a cutting-edge compound with substantial potential in pharmaceutical research. Its unique stereochemistry, structural features, and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and optimize its properties, this compound is poised to play a significant role in addressing some of the most challenging medical conditions faced today.